Cas no 492-00-2 (7,3-Dihydroxyflavone)

• Product Name: 7,3-Dihydroxyflavone
• CAS No: 492-00-2
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00016790
• CID: 932265
• PubChem ID: 5393152
• Update Time: 2025-04-19

7,3-Dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,7-dihydroxyflavone
• 3,7-dihydroxy-2-phenylchromen-4-one
• 3,7-DIHYDROXYFLAVONE.
• 7-HYDROXYFLAVONOL
• HYDROXYFLAVONOL, 7-(RG)
• 2-phenyl-3,7-dihydroxy-4-oxo-4H-1-benzopyran
• 3,7-dihydroxy-2-phenyl-4H-chromen-4-one
• 3,7-dihydroxy-2-phenyl-chromen-4-one
• 3,7-dihydroxyfavone
• 3,7-dihydroxy-flavone
• 4H-1-Benzopyran-4-one,3,7-dihydroxy-2-phenyl
• 7,3'-dihydroxyflavonol
• DivK1c_006874
• KBio1_001818
• A827674
• FT-0632220
• Spectrum3_001623
• Spectrum_001462
• 7,3-dihydroxyflavone
• BSPBio_003285
• 3,7-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• AKOS000600301
• Spectrum2_001652
• Resogalangin
• HHF
• KBio3_002505
• KBio2_004510
• PD001272
• KBio2_007078
• NCGC00095686-01
• SDCCGMLS-0066816.P001
• Spectrum5_000353
• 5-Deoxygalangin
• 7,3/'-DIHYDROXYFLAVONE
• KBioGR_002253
• BRD-K35133923-001-03-1
• Spectrum4_001767
• KBioSS_001942
• NS00116344
• CCG-38768
• SR-01000314616-1
• NCGC00178162-01
• 492-00-2
• SCHEMBL2396684
• CHEMBL210276
• BDBM26660
• FT-0717155
• LMPK12111545
• 4H-1-Benzopyran-4-one, 3,7-dihydroxy-2-phenyl-
• BRD-K35133923-001-02-3
• Q27188682
• SpecPlus_000778
• SPECTRUM1504130
• Oprea1_793720
• DTXSID80197705
• NCGC00095686-02
• KBio2_001942
• O948D0K9BQ
• CHEBI:109535
• SR-01000314616-2
• UNII-O948D0K9BQ
• UWQJWDYDYIJWKY-UHFFFAOYSA-N
• MFCD00016790
• SPBio_001803
• SR-01000314616
• 3,7-Dihydroxyflavone hydrate
• MLSMR
• MLS002207197
• SMR001306760
• 3,7-Dihydroxyflavone; 5-Deoxygalangin
• DB-350680
• DB-022136
• 7,3-Dihydroxyflavone

• MDL： MFCD00016790
• Inchi： 1S/C15H10O4/c16-10-6-7-11-12(8-10)19-15(14(18)13(11)17)9-4-2-1-3-5-9/h1-8,16,18H
• InChI Key： UWQJWDYDYIJWKY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C=CC(=CC1=2)O)=O)O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 257-259°C
• PSA: 70.67000
• LogP: 2.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols